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Compound of Interest

Compound Name: 2,3,5-Trichloro-1,4-benzoquinone

Cat. No.: B1196591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Extensive investigation of the scientific literature reveals that 2,3,5-Trichloro-1,4-
benzoquinone is not utilized as a catalyst in chemical reactions. Its primary and well-

documented role is that of a potent stoichiometric oxidizing agent and a versatile intermediate

in organic synthesis. The presence of three electron-withdrawing chlorine atoms on the

benzoquinone ring significantly increases its electron affinity and redox potential, making it a

strong oxidant capable of accepting electrons and protons from other molecules.

This document provides an overview of its application as a stoichiometric oxidant, focusing on

the dehydrogenation of tertiary amines, a representative transformation showcasing its

oxidative power.

Physicochemical Properties and Reactivity Data
The following table summarizes key properties of 2,3,5-Trichloro-1,4-benzoquinone relevant

to its application as an oxidizing agent. Its high molecular weight and melting point are

characteristic of a stable solid, while its strong oxidizing nature is a key feature for its reactivity.
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Property Value
Significance in
Applications

Molecular Formula C₆HCl₃O₂
Defines the elemental

composition.

Molecular Weight 211.43 g/mol

Crucial for stoichiometric

calculations in reaction

protocols.

Appearance Yellow crystalline solid
Physical state at standard

conditions.

Melting Point 169-170 °C
Indicates purity and thermal

stability.

CAS Number 634-85-5
Unique identifier for chemical

substance registration.

Reactivity Strong Oxidizing Agent

The primary chemical function;

readily accepts electrons from

other species, leading to their

oxidation (e.g.,

dehydrogenation).[1]

Solubility Soluble in chloroform, ligroine
Important for selecting

appropriate reaction solvents.

Application: Oxidative Dehydrogenation of Tertiary
Amines
A significant application of halogenated benzoquinones is the oxidation of tertiary amines.

2,3,5-Trichloro-1,4-benzoquinone can facilitate the dehydrogenation of tertiary amines

containing an N-CH-CH₂ moiety to form an enamine.[2] This enamine can then undergo further

reactions, such as coupling with another molecule of the quinone, to produce highly conjugated

systems like dialkylaminovinylquinones.[2] This reactivity is foundational for the synthesis of

complex organic molecules and dyes.[2]

Reaction Principle
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The overall process involves a two-electron, two-proton transfer from the tertiary amine to the

2,3,5-trichloro-1,4-benzoquinone. The quinone is reduced to its corresponding hydroquinone

(2,3,5-trichlorohydroquinone), while the amine is oxidized to an enamine.

Tertiary Amine
(R₂N-CH₂CH₃)

Enamine
(R₂N-CH=CH₂)

Oxidation
(-2e⁻, -2H⁺)

2,3,5-Trichloro-1,4-benzoquinone
(Oxidized Form)

2,3,5-Trichlorohydroquinone
(Reduced Form)

Reduction
(+2e⁻, +2H⁺)

Click to download full resolution via product page

Caption: General schematic of tertiary amine oxidation by 2,3,5-trichloro-1,4-benzoquinone.

Experimental Protocol: Synthesis of a
Dialkylaminovinylquinone
This protocol describes a representative procedure for the oxidative dehydrogenation of a

simple tertiary amine (triethylamine) using a trichlorobenzoquinone, leading to the formation of

a colored dialkylaminovinylquinone. This is based on established reactions of tertiary amines

with halogenated quinones.[2]

Materials:

2,3,5-Trichloro-1,4-benzoquinone (1.0 equiv)

Triethylamine (excess, e.g., 5.0 equiv)

Acetaldehyde (catalytic amount, if needed to initiate enamine formation)

Anhydrous solvent (e.g., Toluene, Dichloromethane)

Silica gel for column chromatography

Standard laboratory glassware and magnetic stirrer
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 2,3,5-Trichloro-1,4-benzoquinone (1.0 equiv) in the chosen anhydrous

solvent under an inert atmosphere (e.g., nitrogen or argon).

Addition of Amine: Add triethylamine (5.0 equiv) to the solution. If the reaction is slow to

initiate, a catalytic amount of acetaldehyde can be added.

Reaction Conditions: Stir the reaction mixture at room temperature or gently heat to reflux,

depending on the reactivity of the specific amine. Monitor the reaction progress by thin-layer

chromatography (TLC), observing the consumption of the starting quinone and the formation

of a new, often colored, spot. The reaction can take several hours.

Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the

solvent under reduced pressure using a rotary evaporator.

Purification: The crude residue is purified by column chromatography on silica gel. The

appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) should be

determined by TLC analysis to separate the desired dialkylaminovinylquinone product from

the trichlorohydroquinone byproduct and unreacted starting materials.

Characterization: The structure and purity of the isolated product should be confirmed using

standard analytical techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry,

and UV-Vis spectroscopy (if the product is colored).

Workflow Diagram: Synthesis and Purification
The following diagram illustrates the logical workflow for the synthesis and isolation of the

product.
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Caption: Experimental workflow for the oxidative coupling of a tertiary amine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1196591?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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